1-Nitronyl nitroxide pyrene as a new off–on fluorescent chemosensor for Cu2+†
New Journal of Chemistry Pub Date: 2014-01-22 DOI: 10.1039/C4NJ00012A
Abstract
1-Nitronyl nitroxide pyrene (1) has been investigated as a new off–on fluorescent chemosensor for metal ions in CH3CN. Compound 1 shows high selectivity and sensitivity to Cu2+ with a detection limit as low as 3.60 × 10−7 M. A coordination mechanism between compound 1 and Cu2+ has been well proven by UV-vis and ESR results.
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